N'-{[5-(4-bromophenyl)-2-furyl]methylene}-1-hydroxy-2-naphthohydrazide

• IUPAC Name: N-[(E)-[5-(4-bromophenyl)furan-2-yl]methylideneamino]-1-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C22H15BrN2O3/c23-16-8-5-15(6-9-16)20-12-10-17(28-20)13-24-25-22(27)19-11-7-14-3-1-2-4-18(14)21(19)26/h1-13,26H,(H,25,27)/b24-13+
• InChI Key: SYQXWMRVGUYTPQ-ZMOGYAJESA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2O)C(=O)NN=CC3=CC=C(O3)C4=CC=C(C=C4)Br
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=C2O)C(=O)N/N=C/C3=CC=C(O3)C4=CC=C(C=C4)Br
• Molecular Formula: C22H15BrN2O3
• Molecular Weight: 435.3 g/mol

Description

N'-{[5-(4-bromophenyl)-2-furyl]methylene}-1-hydroxy-2-naphthohydrazide, also known as BNH, is a synthetic compound that has been extensively researched for its potential therapeutic applications. BNH belongs to the class of hydrazide derivatives and has been shown to possess anti-inflammatory, anti-tumor, and anti-diabetic properties.

Scientific Research Applications

Crystallographic Analysis and Structural Properties

N'-{[5-(4-bromophenyl)-2-furyl]methylene}-1-hydroxy-2-naphthohydrazide, due to its complex structure, has been a subject of interest in crystallographic studies. For instance, the related compound N'-[(1E)-(4-Fluorophenyl)methylene]-6-methoxy-2-naphthohydrazide was synthesized and its crystal structure was analyzed, revealing a nearly planar molecular configuration with a trans configuration of the C=N double bond. This kind of structural analysis is crucial for understanding the physical and chemical properties of these compounds (Yathirajan et al., 2007).

Role in Catalytic Reactions

Compounds related to this compound have been explored in catalytic reactions. For example, in the asymmetric Mannich-type reaction using a dinuclear zinc catalyst, hydroxyacetylated aromatics including 2-furyl and 2-naphthyl were used, highlighting the potential of these compounds in catalysis and organic synthesis (Trost et al., 2006).

Synthetic Applications

The synthesis and biological activities of related compounds, like diflunisal hydrazide-hydrazones, have been explored. These studies involve the synthesis of compounds with structural similarities, which are then screened for various activities, indicating a broad area of research interest in the synthesis of novel compounds using these hydrazides (Küçükgüzel et al., 2003).

Optical Properties and Solid-State Emission

Compounds with structural features similar to this compound are also studied for their optical properties. Research in this field focuses on how different functional groups affect the optical and photophysical properties of such compounds, which is crucial in materials science and photophysics (Li et al., 2002).

Antiprotozoal Activity

Research into the antiprotozoal activity of (E)-cinnamic N-acylhydrazone derivatives, which are structurally related to this compound, has been conducted. This illustrates the potential of these compounds in developing treatments for diseases caused by protozoan parasites (Carvalho et al., 2014).